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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Methyl lactate, a chiral ester of lactic acid, serves as a versatile building block in
asymmetric synthesis and is recognized as a green solvent. Its defined stereochemistry makes
it a valuable precursor for the synthesis of complex chiral molecules, particularly in the
pharmaceutical and agrochemical industries. This technical guide provides an in-depth
overview of the chemical and physical properties of (R)-(+)-methyl lactate, detailed
experimental protocols for its synthesis, purification, and analysis, and a workflow for its
application in chemical synthesis.

Core Chemical Properties

(R)-(+)-Methyl lactate, also known as methyl (R)-2-hydroxypropanoate, is a colorless liquid with
a mild, characteristic odor. It is miscible with water and most common organic solvents, though
it can hydrolyze in the presence of acids or bases.[1][2]

Physicochemical Data

The key physicochemical properties of (R)-(+)-methyl lactate are summarized in the table
below, compiled from various sources.[1][3][4][5][6][7][8][9]
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Property Value References
CAS Number 17392-83-5 [3][5][6]
Molecular Formula CaHsOs3 (1103171
Molecular Weight 104.10 g/mol [1][8]
Appearance Clear, colorless liquid [1][10]
Boiling Point 144-145 °C (at 760 mmHg) [4151[7]
Melting Point -66.2 °C [1][10]
Density 1.09 g/mL at 25 °C [41051[7]
Refractive Index 1.412 -1.414 at 20 °C [3][5]I6]
Optical Rotation [0]2%/D +8.5° to +10.5° (neat) [3][6]
Solubility Miscible with water, alcohol, (1176}
and ether
Flash Point 49 °C (120.2 °F) - closed cup [1][5]
Vapor Pressure 1.93 mmHg at 25 °C [71[10]

Spectral Data

Spectroscopy Data

1H NMR Spectra available from various sources.[11]
13C NMR Spectra available from various sources.[12]
IR Conforms to structure.[3]

Mass Spectrometry

Data available in spectral databases.

Safety Information

(R)-(+)-Methyl lactate is a flammable liquid and vapor. It causes serious eye irritation and may

cause respiratory irritation.[5][13] Appropriate personal protective equipment (PPE), including
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safety goggles, gloves, and respiratory protection, should be used when handling this
chemical.[13][14]

Hazard GHS Classification
Flammability Flammable Liquid, Category 3 (H226)
Eye Irritation Eye Irritation, Category 2A (H319)

Specific Target Organ Toxicity (Single

Respiratory Irritation
Exposure), Category 3 (H335)

Precautionary Statements: P210, P261, P280, P305+P351+P338[5][13]

Experimental Protocols
Synthesis of (R)-(+)-Methyl Lactate via Esterification of
D-Lactic Acid

This protocol describes the synthesis of (R)-(+)-methyl lactate from D-lactic acid and methanol
using an acid catalyst.

Materials:

e D-Lactic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated) or a cation exchange resin (e.g., Dowex-50W)[15]
e Sodium bicarbonate (saturated aqueous solution)

¢ Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Separatory funnel
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« Distillation apparatus
Procedure:

o To a round-bottom flask equipped with a reflux condenser, add D-lactic acid and an excess
of anhydrous methanol (typically a 3:1 to 5:1 molar ratio of methanol to lactic acid).[13]

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% by weight of lactic
acid) or a cation exchange resin to the mixture.

e Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).[13]

 After the reaction is complete, cool the mixture to room temperature.

« If a cation exchange resin was used, filter it off. If sulfuric acid was used, carefully neutralize
the mixture with a saturated aqueous solution of sodium bicarbonate until effervescence
ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable
organic solvent (e.g., diethyl ether or dichloromethane).

o Combine the organic extracts and wash them with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude (R)-(+)-methyl lactate is then purified by fractional distillation under reduced
pressure.[6]

Purification by Fractional Distillation

Apparatus:
o Distillation flask

» Fractionating column (e.g., Vigreux column)
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Condenser

Receiving flask

Vacuum source and gauge

Heating mantle

Procedure:

o Set up the fractional distillation apparatus.

e Place the crude (R)-(+)-methyl lactate in the distillation flask.
e Apply a vacuum and gently heat the flask.

o Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 75-77 °C at
70 mmHg).[6]

» Monitor the purity of the collected fractions by GC.

Chiral Gas Chromatography Analysis for Enantiomeric
Purity

This protocol outlines a general procedure for determining the enantiomeric excess (ee) of (R)-
(+)-methyl lactate.

Instrumentation and Columns:

e Gas chromatograph (GC) with a Flame lonization Detector (FID).

» Chiral capillary column (e.g., a column coated with a cyclodextrin derivative).[16]
Sample Preparation:

o Prepare a dilute solution of the (R)-(+)-methyl lactate sample in a suitable solvent (e.g.,
acetone or dichloromethane).[17]
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GC Conditions (Example):
e Injector Temperature: 250 °C
o Detector Temperature: 250 °C

o Oven Temperature Program: Start at a suitable temperature (e.g., 60 °C), hold for a few
minutes, then ramp to a higher temperature to ensure separation of the enantiomers.

o Carrier Gas: Helium or Hydrogen at an appropriate flow rate.
« Injection Volume: 1 pL

Analysis:

* Inject the sample onto the GC.

o The two enantiomers, (R)-(+)-methyl lactate and (S)-(-)-methyl lactate, will have different
retention times on the chiral column.

o Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers: ee (%)
=[ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Application in Asymmetric Synthesis

(R)-(+)-Methyl lactate is a valuable chiral building block. Its stereocenter can be transferred to
new molecules in a predictable manner. One common application is in the synthesis of
macrocyclic lactones, which are important in the fragrance and pharmaceutical industries.

Workflow for the Synthesis of a Chiral Macrocycle

The following diagram illustrates a generalized workflow for the synthesis of a chiral
macrocyclic lactone starting from (R)-(+)-methyl lactate. This process involves several key
synthetic transformations.
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Synthesis of a Chiral Macrocycle

(R)-(+)-Methyl Lactate
(Chiral Pool)

Protection

Protection of Hydroxyl Group
(e.g., silylation)

C-C Bond Formation

Chain Elongation
(e.g., Grignard reaction, Wittig reaction)

Functional Group Introduction

[Introduction of a Terminal Alkene]

Deprotection

[Deprotection of Hydroxyl Groua

Ester Formation

[Esterification with an w-Unsaturated Carboxylic Acid]

Macrocyclization

Ring-Closing Metathesis (RCM)
(e.g., using Grubbs' catalyst)

Reduction

Hydrogenation of Double Bond

Final Product

Final Chiral Macrocyclic Lactone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a chiral macrocyclic lactone.
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This guide provides a foundational understanding of the chemical properties and applications
of (R)-(+)-methyl lactate for professionals in research and development. The provided protocols
and workflows are intended as a starting point, and specific experimental conditions may
require optimization based on laboratory settings and desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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